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Compound of Interest

Compound Name: Tellurium-128

Cat. No.: B1263586 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Tellurium-128 (Te-128), tailored for researchers, scientists, and drug development

professionals. The following step-by-step guidance is designed to ensure safe laboratory

operations and compliance with regulatory standards.

Immediate Safety and Hazard Assessment
Tellurium-128 is a naturally occurring isotope of tellurium. While it is radioactive, it has an

extremely long half-life, making its radiological hazard minimal in typical laboratory quantities.

[1][2] The primary concern for handling Tellurium-128 is its chemical toxicity.[3][4][5][6]

Key Hazards:

Acute Toxicity: Harmful if inhaled and toxic if swallowed.[4][6]

Reproductive Toxicity: May damage fertility or the unborn child.[3][5][6]

Skin Sensitization: May cause an allergic skin reaction.[3][5][6]

Aquatic Hazard: May cause long-lasting harmful effects to aquatic life.[3][5]

In the event of exposure or spillage, consult the Safety Data Sheet (SDS) immediately and

follow first-aid and emergency procedures.[3][4][7]

Quantitative Data for Tellurium-128
The following table summarizes key quantitative data for Tellurium-128.
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Property Value Reference(s)

Half-life (t½) 2.25 x 10²⁴ years [1]

Decay Mode
Double beta decay (β⁻β⁻) to

Xenon-128
[1]

GHS Hazard Class (as

Tellurium)

Acute Toxicity 4 (Inhalation),

Reproductive Toxicity 1B, Skin

Sensitization 1B, Aquatic

Chronic 4

[3][5]

UN Number (for transport)
3288 (Toxic Solid, Inorganic,

N.O.S.)
[3]

Operational Protocol for Tellurium-128 Disposal
This protocol outlines the step-by-step procedure for the safe disposal of Tellurium-128 waste

from a laboratory setting. The fundamental principle is that all waste, regardless of perceived

radioactivity, must be handled as hazardous chemical waste and disposed of through a

licensed professional waste service.[3]

Step 1: Waste Characterization and Segregation
Identify Waste Streams: Determine if the waste is solid, liquid, or consists of sharps.

Segregate Waste:

Do not mix Tellurium-128 waste with other radioactive or chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Use dedicated, clearly labeled waste containers for each type of Te-128 waste (e.g.,

"Tellurium-128 Solid Waste," "Tellurium-128 Liquid Waste").[8]

For isotopes with very long half-lives (>90 days), a single container for all forms of waste

may be permissible, but consult your EHS office.[8]

Step 2: Personal Protective Equipment (PPE)
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Before handling Tellurium-128 waste, ensure appropriate PPE is worn as specified in the

material's SDS.[5][6]

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses or a face shield.

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat.

Respiratory Protection: If dust or aerosols can be generated, use respiratory protection (e.g.,

a P3 particle filter respirator).[5]

Step 3: Waste Containment and Labeling
Primary Container: Place waste in a robust, leak-proof container. Ensure the container is

compatible with the waste's physical and chemical properties.

Labeling: The container must be clearly and conspicuously labeled.[8] The label should

include:

The words "Hazardous Waste."

The substance name: "Tellurium-128 Waste."

The specific hazards (e.g., "Toxic," "Reproductive Hazard").

The date the waste was first added to the container.

The physical state (solid, liquid).

Secondary Containment: Store the primary waste container in a designated, well-ventilated,

and secure area.[3] The storage area should be locked up or otherwise secured to prevent

unauthorized access.[3][6]

Step 4: Arranging for Disposal
Contact EHS or a Licensed Disposal Service: Never dispose of Tellurium-128 in regular

trash or down the drain.[3][6] Contact your institution's EHS office or a licensed professional
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waste disposal service to arrange for pickup and disposal.

Provide Documentation: Be prepared to provide the SDS and a characterization of the

waste, including its composition and volume.

Follow Regulations: Disposal must be carried out in accordance with all local, state, and

national regulations for hazardous and potentially radioactive materials.[3][9] Federal

agencies like the Nuclear Regulatory Commission (NRC) and the Department of

Transportation (DOT) regulate the disposal and transport of radioactive materials.[9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Tellurium-128.
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Caption: Workflow for the safe handling and disposal of Tellurium-128 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1263586?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Isotopes_of_tellurium
https://en.wikipedia.org/wiki/Bismuth
https://www.buyisotope.com/sds/tellurium-128-metal-powder-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/Te-MSDS.pdf
https://nornickel.com/files/en/business/products/SDS-Tellurium-Norilsk_08.06.2017_en.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202629/Tellurium.pdf
https://www.buyisotope.com/sds/tellurium-128-oxide-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://ehs.cornell.edu/environmental-compliance/hazardous-materials-waste/radioactive-waste
https://iwaste.epa.gov/guidance/radiological-nuclear/regulations
https://www.benchchem.com/product/b1263586#tellurium-128-proper-disposal-procedures
https://www.benchchem.com/product/b1263586#tellurium-128-proper-disposal-procedures
https://www.benchchem.com/product/b1263586#tellurium-128-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1263586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

